Cas no 14366-66-6 (Benzene,1-chloro-4-[(3-chloropropyl)thio]-)
14366-66-6 structure
Product Name:Benzene,1-chloro-4-[(3-chloropropyl)thio]-
CAS No:14366-66-6
MF:C9H10Cl2S
MW:221.146699428558
CID:213146
PubChem ID:223537
Update Time:2025-04-19
Benzene,1-chloro-4-[(3-chloropropyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-chloro-4-[(3-chloropropyl)thio]-
- 1-chloro-4-(3-chloropropylsulfanyl)benzene
- (4-Chlor-phenyl)-(3-chlor-propyl)-sulfid
- 1-Chlor-3-< 4-chlor-phenylmercapto> -propan
- 1-chloro-3-(4-chlorophenylthio)propane
- 1-chloro-4-[(3-chloropropyl)sulfanyl]benzene
- 1-chloro-4-[(3-chloropropyl)thio]benzene
- 4-chlorophenyl 3-chloropropyl sulfide
- AC1L5CMV
- AC1Q3OOZ
- AR-1C2401
- CTK4C3750
- NSC11268
- SureCN7414719
- SCHEMBL7414719
- AKOS000200704
- NSC-11268
- 14366-66-6
- HADOQWNCMSIIMK-UHFFFAOYSA-N
- DTXSID40279096
-
- Inchi: 1S/C9H10Cl2S/c10-6-1-7-12-9-4-2-8(11)3-5-9/h2-5H,1,6-7H2
- InChI Key: HADOQWNCMSIIMK-UHFFFAOYSA-N
- SMILES: ClCCCSC1C=CC(=CC=1)Cl
Computed Properties
- Exact Mass: 219.9882
- Monoisotopic Mass: 219.9880269g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
- LogP: 4.06100
Benzene,1-chloro-4-[(3-chloropropyl)thio]- Related Literature
-
1. Cooperativity and steric hindrance: important factors in the binding of α-cyclodextrin with para-substituted aryl alkyl sulfides, sulfoxides and sulfonesD. Martin Davies,Michael E. Deary J. Chem. Soc. Perkin Trans. 2 1995 1287
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